Cas no 397843-58-2 ((3-(Morpholinomethyl)phenyl)boronic acid)

• Product Name: (3-(Morpholinomethyl)phenyl)boronic acid
• CAS No: 397843-58-2
• MF: C₁₁H₁₆BNO₃
• MW: 221.060643196106
• MDL: MFCD10698498
• CID: 299821
• PubChem ID: 11031409
• Update Time: 2025-10-30

(3-(Morpholinomethyl)phenyl)boronic acid Chemical and Physical Properties

Names and Identifiers

• (3-(Morpholinomethyl)phenyl)boronic acid
• [3-(morpholin-4-ylmethyl)phenyl]boronic acid
• [3-(Morpholin-4-ylmethyl)phenyl]boronic acid hydrochloride
• 3-(Morpholinomethyl)phenylboronic acid
• B-[3-(4-morpholinylmethyl)phenyl]Boronic acid
• Boronic acid,B-[3-(4-morpholinylmethyl)phenyl]-
• [3-(morpholin-4-ylmethyl)phenyl]boronic acid(SALTDATA: HCl)
• morpholin-4-ylmethyl-phenyl-3-boronic acid
• Penn Chem-GAM_002
• PSP002
• Boronic acid, [3-(4-morpholinylmethyl)phenyl]- (9CI)
• Boronic acid, [3-(4-morpholinylmethyl)phenyl]-
• BORONIC ACID, [3-(4-MORPHOLINYLMETHYL)PHENYL]-, HYDROCHLORIDE
• Boronic acid, B-[3-(4-morpholinylmethyl)phenyl]-
• VTSDPGUSDVMXDN-UHFFFAOYSA-N
• 397843-58-2
• DTXSID00452626
• CS-0060387
• 3-(morpholinomethyl)phenylboronic acid, AldrichCPR
• SCHEMBL875822
• FT-0684194
• (3-(Morpholinomethyl)phenyl)boronicacid
• {3-[(morpholin-4-yl)methyl]phenyl}boronic acid
• EN300-242052
• AKOS005175031
• F30130
• A873566
• DS-18079
• MFCD08060623
• AMY32748
• ALBB-015132
• DB-069870

• MDL： MFCD10698498
• Inchi： 1S/C11H16BNO3/c14-12(15)11-3-1-2-10(8-11)9-13-4-6-16-7-5-13/h1-3,8,14-15H,4-7,9H2
• InChI Key： VTSDPGUSDVMXDN-UHFFFAOYSA-N
• SMILES： O1CCN(CC2C=CC=C(B(O)O)C=2)CC1

Computed Properties

• Exact Mass: 221.12200
• Monoisotopic Mass: 221.1223235 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.9
• Molecular Weight: 221.06

Experimental Properties

• Density: 1.208
• Boiling Point: 394.6°C at 760 mmHg
• Flash Point: 192.454°C
• Refractive Index: 1.57
• PSA: 52.93000
• LogP: -0.86350

(3-(Morpholinomethyl)phenyl)boronic acid Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H332-H335
• Warning Statement： P280-P305+P351+P338-P310
• HazardClass：IRRITANT
• Storage Condition：Inert atmosphere,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines

Additional information on (3-(Morpholinomethyl)phenyl)boronic acid

Introduction to (3-(Morpholinomethyl)phenyl)boronic acid (CAS No. 397843-58-2)

(3-(Morpholinomethyl)phenyl)boronic acid, identified by the Chemical Abstracts Service Number (CAS No.) 397843-58-2, is a significant compound in the field of pharmaceutical chemistry and materials science. This organoboron derivative has garnered considerable attention due to its versatile applications in drug development, particularly in the synthesis of boron-containing pharmaceuticals and advanced materials. The compound's unique structural features, combining a phenyl ring with a morpholinomethyl substituent and a boronic acid functional group, make it a valuable intermediate in various chemical transformations.

The boronic acid moiety in (3-(Morpholinomethyl)phenyl)boronic acid plays a crucial role in its reactivity, enabling participation in Suzuki-Miyaura cross-coupling reactions, which are fundamental in constructing complex organic molecules. These reactions are widely employed in the pharmaceutical industry for the efficient synthesis of biaryl compounds, which are prevalent in many active pharmaceutical ingredients (APIs). The morpholinomethyl group contributes to the compound's solubility and stability, making it an attractive candidate for further functionalization and application in medicinal chemistry.

Recent advancements in the field of organoboron chemistry have highlighted the importance of (3-(Morpholinomethyl)phenyl)boronic acid in the development of novel therapeutic agents. For instance, studies have demonstrated its utility in the synthesis of kinase inhibitors, which are critical for treating various cancers and inflammatory diseases. The ability to modify the phenyl ring and the morpholinomethyl group allows for fine-tuning of pharmacological properties, such as binding affinity and metabolic stability. This flexibility has led to several promising candidates entering preclinical development pipelines.

In materials science, (3-(Morpholinomethyl)phenyl)boronic acid has been explored for its potential in creating advanced polymers and coatings. The boronic acid functional group can participate in covalent bonding with other molecules, enabling the design of smart materials with tailored properties. These materials find applications in areas such as biodegradable plastics, conductive films, and sensors. The morpholinomethyl substituent further enhances the material's compatibility with biological systems, opening doors for biomedical applications.

The synthesis of (3-(Morpholinomethyl)phenyl)boronic acid typically involves multi-step organic reactions starting from readily available precursors. Key steps include halogenation of the phenyl ring followed by nucleophilic substitution with morpholine derivatives. The introduction of the boronic acid group is often achieved through hydroboration-oxidation or direct borylation techniques. These synthetic routes have been optimized to ensure high yields and purity, making the compound accessible for industrial applications.

The pharmacological potential of (3-(Morpholinomethyl)phenyl)boronic acid has been further investigated through computational modeling and experimental studies. Computational methods have been used to predict binding interactions between this compound and biological targets, providing insights into its mechanism of action. Experimental validation through enzyme inhibition assays and cell-based assays has confirmed its efficacy as an inhibitor of several key enzymes implicated in disease pathways. These findings underscore its promise as a lead compound for drug discovery efforts.

The environmental impact of using (3-(Morpholinomethyl)phenyl)boronic acid has also been considered in recent research. Efforts have been made to develop green chemistry approaches for its synthesis, minimizing waste and reducing energy consumption. Additionally, studies have explored the biodegradability of derivatives formed from this compound to ensure their safe disposal. These sustainable practices align with global initiatives to promote environmentally responsible chemical manufacturing.

In conclusion, (3-(Morpholinomethyl)phenyl)boronic acid (CAS No. 397843-58-2) is a multifaceted compound with significant applications in pharmaceuticals and materials science. Its unique structural features enable diverse chemical transformations, making it a valuable intermediate for drug development and advanced material design. Ongoing research continues to uncover new possibilities for this compound, reinforcing its importance in modern chemistry.